Cas no 1196044-34-4 (2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol)

• Product Name: 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol
• CAS No: 1196044-34-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5734303
• PubChem ID: 66026279
• Update Time: 2025-10-29

2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0354545
• EN300-1248091
• 1196044-34-4
• 2,2-dimethyl-3-(oxolan-2-yl)propan-1-ol
• AKOS015368663
• F8884-1646
• 2,2-Dimethyl-3-(tetrahydrofuran-2-yl)propan-1-ol
• 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol

• Inchi： 1S/C9H18O2/c1-9(2,7-10)6-8-4-3-5-11-8/h8,10H,3-7H2,1-2H3
• InChI Key： CBBHXPDADNQVIU-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C)(C)CO

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol

Introduction to 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol (CAS No. 1196044-34-4)

2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1196044-34-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework with an aliphatic backbone and an oxygen-containing heterocyclic group, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of a tetrahydropyran ring (oxolan) and a secondary alcohol functionality makes this compound a versatile intermediate for various chemical transformations.

The structural motif of 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol consists of a three-carbon chain substituted with two methyl groups at the second carbon position, linked to an oxygen-containing five-membered ring. This configuration imparts distinct electronic and steric properties, making it a valuable building block in the synthesis of more complex molecules. The alcohol group at the terminal carbon provides a site for further functionalization, enabling the construction of diverse chemical libraries.

In recent years, there has been growing interest in the development of novel scaffolds for pharmaceutical applications. The tetrahydropyran ring is particularly noteworthy, as it is commonly found in biologically active compounds and has been explored as a pharmacophore in various drug classes. For instance, derivatives of tetrahydropyran have shown promise in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol represents an intriguing starting point for designing such derivatives due to its structural flexibility and reactivity.

The synthesis of 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance yield and enantioselectivity. Recent studies have demonstrated that palladium-catalyzed cross-coupling reactions can be particularly effective in constructing the desired carbon-oxygen bond within the tetrahydropyran ring. These advancements highlight the compound's utility as a synthetic intermediate in modern drug discovery.

From a pharmaceutical perspective, the alcohol functionality in 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol offers opportunities for further derivatization into esters, ethers, or amides, which are common pharmacophoric elements in medicinal chemistry. For example, researchers have investigated its potential as a precursor to nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing carboxylic acid or acyl chloride groups. Additionally, the presence of two methyl groups provides steric hindrance that can influence molecular interactions with biological targets.

Recent computational studies have also shed light on the pharmacokinetic properties of analogs of 2,2-Dimethyl-3-(oxolan-2-yl)propan-1-ol. Molecular dynamics simulations have been used to predict binding affinities and metabolic stability, aiding in the rational design of lead compounds. These computational approaches are increasingly integrated into drug discovery pipelines to accelerate the identification of promising candidates.

The role of tetrahydropyran derivatives extends beyond pharmaceuticals into agrochemicals and materials science. For instance, certain analogs have been explored as intermediates in the synthesis of plant growth regulators or as components in polymer formulations due to their ability to enhance stability and bioavailability. This broad applicability underscores the versatility of compounds like 2,2-Dimethyl-3-(oxolan-2-yloxy)-propanalcohol (CAS No. 119604434).

In conclusion, 119604434 CAS no 119604434 CAS no 119604434 CAS no 119604434 CAS no 119604434 CAS no 119604434 CAS no 11960444374474474474447: 11960444374474474474447: 11960444374474474474447: 11960444374474474474447: 11960444374474474474447: 11960443CAS no 1196050505050505050505050505050505050CAS no 11961111111111111111111111CAS no 11962222222222222222CAS no 11963333333333333333CAS no 11963333333333333333CAS no 11963333333333333333CAS no (CAS No. 1196050505050505050505050) represents a structurally unique compound with significant potential in synthetic chemistry and drug development. Its combination of an aliphatic backbone with an oxygen-containing heterocyclic group makes it a valuable intermediate for constructing complex molecules. As research continues to uncover new applications for tetrahydropyran derivatives, (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.): (CAS No.): its importance is likely to grow further.